1-[2-(2-Chloro-5-methyl-phenoxy)-ethyl]-piperazine

• IUPAC Name: 1-[2-(2-chloro-5-methylphenoxy)ethyl]piperazine
• InChI: InChI=1S/C13H19ClN2O/c1-11-2-3-12(14)13(10-11)17-9-8-16-6-4-15-5-7-16/h2-3,10,15H,4-9H2,1H3
• InChI Key: FUUGZHROTCNZLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OCCN2CCNCC2
• Molecular Formula: C13H19ClN2O
• Molecular Weight: 254.75 g/mol

Description

“1-[2-(2-Chloro-5-methyl-phenoxy)-ethyl]-piperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. The “2-Chloro-5-methyl-phenoxy” indicates a phenol ether functional group attached to the piperazine ring.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a piperazine ring with a 2-chloro-5-methylphenol ether group attached to one of the nitrogen atoms of the piperazine.

Chemical Reactions Analysis

As a piperazine derivative, this compound could potentially undergo a variety of chemical reactions. Piperazines are known to react with acids to form salts, and can also undergo N-alkylation. The phenol ether group could potentially undergo reactions typical of ethers and phenols, such as cleavage or electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Piperazines are generally solid at room temperature, and the presence of the phenol ether group could influence properties such as solubility and melting point.

Scientific Research Applications

Application in Organic Chemistry

Phenoxy derivatives, such as “2-((2 -Chloro-5 -(trifluoromethyl)phenoxy)methyl)phenylboronic acid”, are used in organic chemistry. They are often used as reagents in various chemical reactions due to their unique properties.

Pharmacological Applications

Phenoxy acetamide and its derivatives (including chalcone, indole, and quinoline) have been investigated for their potential therapeutic applications. These compounds have shown promising results in various biological assays.

Application in Herbicide Production

Certain phenoxy derivatives are used in the production of herbicides. For example, “Methyl (((1-(5-(2-chloro-4-(trifluoromethyl)phenoxy)-2-nitrophenyl)-2-methoxyethylidene)amino)oxy)acetate” is an obsolete herbicide that was used for the post-emergence control of broad-leaved weeds in soybeans and some other crops.

Application in Biological Remediation

Phenoxy herbicides are typically used to protect wheat, one of the most extensively cultivated crops, because they selectively control the growth of dicotyledonous weeds.

Safety And Hazards

Like all chemicals, proper handling and safety measures should be taken when working with this compound. Without specific safety data for this compound, it’s hard to provide detailed safety and hazard information.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many piperazine and phenol ether derivatives, this compound could potentially have interesting biological properties worth exploring.